6-chloro-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid
Cat. No. B3386848
M. Wt: 212.63 g/mol
InChI Key: KDOXMLTXESQYSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04210663
Procedure details
Following the procedure of Example 2, 6-chloro-4-cyano-4-trimethylsilyloxy-3,4-dihydro-2H-1-benzopyran (6.0 g.) and stannous chloride dihydrate (30 g.) were reacted in glacial acetic acid (25 ml.) and concentrated hydrochloric acid (25 ml.) to form 6-chloro-3,4-dihydro-2H-1-benzopyran-4-carboxylic acid. Filtration and chromatography over silica gel (300 ml.) eluted with chloroform:hexane (1:1) yielded 2.91 g. of product, m.p. 90°-90.5° C. (sublimed).
Name
6-chloro-4-cyano-4-trimethylsilyloxy-3,4-dihydro-2H-1-benzopyran
Quantity
6 g
Type
reactant
Reaction Step One
[Compound]
Name
stannous chloride dihydrate
Quantity
30 g
Type
reactant
Reaction Step Two
Identifiers
|
REACTION_CXSMILES
|
[Cl:1][C:2]1[CH:3]=[CH:4][C:5]2[O:10][CH2:9][CH2:8]C(C#N)(O[Si](C)(C)C)[C:6]=2[CH:18]=1.[C:19]([OH:22])(=[O:21])[CH3:20]>>[ClH:1].[Cl:1][C:2]1[CH:18]=[CH:6][C:5]2[O:10][CH2:9][CH2:8][CH:20]([C:19]([OH:22])=[O:21])[C:4]=2[CH:3]=1
|
Inputs
Step One
|
Name
|
6-chloro-4-cyano-4-trimethylsilyloxy-3,4-dihydro-2H-1-benzopyran
|
|
Quantity
|
6 g
|
|
Type
|
reactant
|
|
Smiles
|
ClC=1C=CC2=C(C(CCO2)(O[Si](C)(C)C)C#N)C1
|
Step Two
[Compound]
|
Name
|
stannous chloride dihydrate
|
|
Quantity
|
30 g
|
|
Type
|
reactant
|
|
Smiles
|
|
Step Three
|
Name
|
|
|
Quantity
|
25 mL
|
|
Type
|
reactant
|
|
Smiles
|
C(C)(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
Cl
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: VOLUME | 25 mL |
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
ClC=1C=CC2=C(C(CCO2)C(=O)O)C1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
